Cas no 408305-07-7 (3-(isocyanatomethyl)benzonitrile)

• Product Name: 3-(isocyanatomethyl)benzonitrile
• CAS No: 408305-07-7
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 6602943
• PubChem ID: 117276080
• Update Time: 2025-06-28

3-(isocyanatomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(isocyanatomethyl)benzonitrile
• Benzonitrile, 3-(isocyanatomethyl)-
• SCHEMBL17164184
• 408305-07-7
• EN300-1842730

• Inchi： 1S/C9H6N2O/c10-5-8-2-1-3-9(4-8)6-11-7-12/h1-4H,6H2
• InChI Key： FRMVWAIYARLVFJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN=C=O)=C1

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 279.3±23.0 °C(Predicted)

Additional information on 3-(isocyanatomethyl)benzonitrile

Introduction to 3-(isocyanatomethyl)benzonitrile (CAS No. 408305-07-7)

3-(isocyanatomethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 408305-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrile derivatives and features an isocyanato functional group, making it a versatile intermediate in synthetic chemistry. Its unique structural properties and reactivity have positioned it as a valuable building block for the development of novel molecules with potential applications in medicinal chemistry and materials science.

The isocyanato moiety in 3-(isocyanatomethyl)benzonitrile is particularly noteworthy due to its high reactivity. Isocyanates are known for their ability to participate in a wide range of chemical reactions, including condensation reactions with amines to form ureas, reactions with alcohols to yield carbamates, and polymerization processes to create polyurethanes. These properties make the compound a crucial intermediate in the synthesis of various bioactive molecules. Specifically, the benzonitrile backbone provides additional opportunities for functionalization, enabling the construction of more complex structures.

In recent years, there has been growing interest in exploring the applications of 3-(isocyanatomethyl)benzonitrile in drug discovery and development. The compound's ability to serve as a precursor for biologically relevant scaffolds has been leveraged in the design of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in inflammatory responses and metabolic disorders. These findings highlight the compound's potential as a lead compound or as an intermediate in the synthesis of therapeutic agents.

One of the most compelling aspects of 3-(isocyanatomethyl)benzonitrile is its role in polymer chemistry. The presence of the isocyanato group allows for its incorporation into polymeric materials, leading to the development of novel polyurethane-based polymers with tailored properties. These polymers have shown promise in applications such as coatings, adhesives, and biodegradable materials. The versatility of 3-(isocyanatomethyl)benzonitrile in both solution-phase and solid-state reactions underscores its importance as a synthetic intermediate.

Advances in computational chemistry have further enhanced our understanding of 3-(isocyanatomethyl)benzonitrile's reactivity and potential applications. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives with improved pharmacokinetic profiles. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and improving yields while maintaining high purity standards.

The pharmaceutical industry has also recognized the significance of 3-(isocyanatomethyl)benzonitrile in medicinal chemistry. Researchers are exploring its use in generating libraries of compounds for high-throughput screening (HTS) to identify new drug candidates. The compound's structural features allow for diverse modifications, enabling the creation of molecules with enhanced binding affinity and selectivity. Such efforts are crucial in addressing unmet medical needs and developing next-generation therapeutics.

Moreover, 3-(isocyanatomethyl)benzonitrile has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for functionalized polymers that exhibit unique optical and mechanical properties. These materials are being investigated for use in electronic devices, sensors, and advanced coatings. The compound's ability to integrate into complex material systems underscores its broad utility across multiple scientific disciplines.

The synthesis of 3-(isocyanatomethyl)benzonitrile itself is an area of active research. Recent developments have focused on developing more efficient and sustainable synthetic methodologies. Catalytic processes have been explored to improve reaction yields while reducing energy consumption. Additionally, solvent-free or solvent-minimized conditions have been investigated to align with environmental sustainability goals.

In conclusion, 3-(isocyanatomethyl)benzonitrile (CAS No. 408305-07-7) is a multifaceted compound with significant potential across pharmaceuticals, polymer chemistry, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to evolve, so too will its applications in cutting-edge scientific endeavors.